Cas no 2148295-96-7 (Bromo-PEG2-NHS ester)

• Product Name: Bromo-PEG2-NHS ester
• CAS No: 2148295-96-7
• MF: C₁₁H₁₆BrNO₆
• MW: 338.1518
• CID: 4852957
• PubChem ID: 118796287
• Update Time: 2025-06-08

Bromo-PEG2-NHS ester Chemical and Physical Properties

Names and Identifiers

• Bromo-PEG2-NHS ester
• Bromo-PEG3-NHS ester
• 2,5-dioxopyrrolidin-1-yl 3-[2-(2-bromoethoxy)ethoxy]propanoate
• HY-132018
• CS-0147883
• DA-51419
• AKOS040757356
• 2148295-96-7

• Inchi： 1S/C11H16BrNO6/c12-4-6-18-8-7-17-5-3-11(16)19-13-9(14)1-2-10(13)15/h1-8H2
• InChI Key： YPQCMIBMAMVCHR-UHFFFAOYSA-N
• SMILES： BrC([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])C(=O)ON1C(C([H])([H])C([H])([H])C1=O)=O

Computed Properties

• Exact Mass: 337.01610g/mol
• Monoisotopic Mass: 337.01610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 10
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 82.1

Additional information on Bromo-PEG2-NHS ester

Bromo-PEG2-NHS Ester (CAS No. 2148295-96-7): A Versatile Reagent in Chemical Biology and Drug Delivery

Bromo-PEG2-NHS ester (CAS No. 2148295-96-7) is a highly versatile reagent that has gained significant attention in the fields of chemical biology and drug delivery. This compound, also known as Bromo-PEG2-NHS, is a member of the polyethylene glycol (PEG) family, which is widely used for its excellent biocompatibility, solubility, and stability. The NHS ester functional group makes it an ideal choice for conjugation reactions, enabling the attachment of various biomolecules and therapeutic agents.

The structure of Bromo-PEG2-NHS ester consists of a bromo group at one end and an NHS ester at the other end, with a PEG2 spacer in between. The bromo group can be used for further chemical modifications, such as coupling with thiol-containing molecules or undergoing nucleophilic substitution reactions. The NHS ester, on the other hand, readily reacts with primary amines to form stable amide bonds, making it an excellent linker for protein and peptide conjugation.

Recent research has highlighted the potential of Bromo-PEG2-NHS ester in various applications. For instance, a study published in the Journal of Medicinal Chemistry demonstrated the use of this reagent for the development of targeted drug delivery systems. By conjugating therapeutic agents to Bromo-PEG2-NHS ester, researchers were able to enhance the solubility and stability of the drugs, leading to improved pharmacokinetic properties and reduced toxicity.

In another study, published in Biomaterials, scientists explored the use of Bromo-PEG2-NHS ester for surface modification of nanoparticles. The PEGylated nanoparticles exhibited enhanced stability in biological environments and reduced non-specific protein adsorption, which is crucial for their effective use in drug delivery and imaging applications.

The versatility of Bromo-PEG2-NHS ester extends beyond drug delivery. In chemical biology, this reagent has been used to create bioconjugates for various purposes, including cell labeling and protein tracking. A recent paper in ACS Chemical Biology described the synthesis of fluorescent probes using Bromo-PEG2-NHS ester. These probes were used to monitor cellular processes with high sensitivity and specificity, providing valuable insights into cellular dynamics.

The synthesis of Bromo-PEG2-NHS ester involves several well-established chemical reactions. The first step typically involves the preparation of PEG-diol, which is then converted to PEG-bromide using bromine or a brominating agent. The resulting PEG-bromide is then reacted with NHS to form the final product. This multi-step process ensures high purity and consistency, making it suitable for both research and industrial applications.

The safety profile of Bromo-PEG2-NHS ester is another important consideration. While PEG-based compounds are generally considered safe due to their biocompatibility and low toxicity, proper handling and storage are essential to maintain their integrity and effectiveness. It is recommended to store this reagent at room temperature away from direct sunlight and moisture.

In conclusion, Bromo-PEG2-NHS ester (CAS No. 2148295-96-7) is a powerful tool in the arsenal of chemical biologists and drug delivery researchers. Its unique combination of functional groups makes it suitable for a wide range of applications, from targeted drug delivery to bioconjugate synthesis. As research continues to advance, the potential uses of this reagent are likely to expand even further, contributing to significant advancements in both fundamental science and translational medicine.